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Compound of Interest

Compound Name: Grubbs second generation

Cat. No.: B8389790

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Grubbs Second
Generation (Grubbs 1) catalyst in olefin metathesis reactions. This document includes typical
reaction conditions, catalyst loading, and detailed experimental protocols for various
metathesis transformations, including Ring-Closing Metathesis (RCM), Cross-Metathesis (CM),
and Ring-Opening Metathesis Polymerization (ROMP).

Introduction

The Grubbs II catalyst, benzylidene[1,3-bis(2,4,6-trimethylphenyl)-2-
imidazolidinylidene]dichloro(tricyclohexylphosphine)ruthenium, is a widely used, air-stable
organometallic compound that has revolutionized olefin metathesis.[1][2] Its high activity and
broad functional group tolerance make it a valuable tool in organic synthesis, polymer
chemistry, and drug discovery.[1][3] This second-generation catalyst generally exhibits higher
activity than the first-generation catalyst.[2]

Catalyst Loading and General Reaction Conditions

The optimal catalyst loading and reaction conditions are dependent on the specific substrate
and desired transformation. However, some general guidelines can be followed.

Catalyst Loading: Typical catalyst loadings for Grubbs Il are in the range of 0.1-5 mol %.[4] For
simple, high-yielding reactions, loadings can be as low as 0.05 mol%.[5] More challenging
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substrates or sterically hindered systems may require higher catalyst loadings.[6]

Solvents: A wide range of solvents are compatible with Grubbs II, with dichloromethane (DCM)
and toluene being the most common.[1] Other suitable solvents include diethyl ether,
tetrahydrofuran (THF), and dichloroethane.[2][7] The choice of solvent can influence reaction
rates and catalyst stability.

Temperature: Reactions are typically conducted at temperatures ranging from room
temperature to 40-60 °C.[6][8] Higher temperatures can sometimes lead to catalyst
decomposition.[8]

Atmosphere: While Grubbs Il is relatively air-stable, performing reactions under an inert
atmosphere (e.g., nitrogen or argon) is recommended to maximize catalyst lifetime and
reaction efficiency, especially for prolonged reaction times.[9]

Data Presentation: Reaction Parameters for Various
Metathesis Reactions

The following tables summarize typical quantitative data for different types of metathesis
reactions using the Grubbs Il catalyst.

Table 1: Ring-Closing Metathesis (RCM) Reaction Conditions
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Catalyst Concent Temper .
Substra ) . ) Yield Referen
Loading Solvent ration ature Time (h)
te (%) ce
(mol%) (M) (°C)
Diethyl
diallylmal 1 DCM 0.1 RT 1 >95 [10]
onate
Diethyl
diallylmal 0.1 DCM 0.1 60 - >08 [11]
onate
Fmoc-
Tyr(All)- DCM/DM
15-40 - 40-60 48 20-70 [8]
Tyr(All)- F (4:1)
resin
1,6-
Dichloro
Octadien 0.5 0.1 25 0.5 >98 [12]
methane
e
1,6-
Octadien 0.1 Toluene 0.5 60 1 97 [12]

e

Table 2: Cross-Metathesis (CM) Reaction Conditions
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Catalyst Temper .
Alkene Alkene ; ) Yield Referen
Loading Solvent ature Time (h)
1 2 (%) ce
(mol%) (°C)
Secondar )
] Methyl Diethyl
y allylic 5 40 6-12 67-81 [71[13]
acrylate ether
alcohol
Alkyl
Styrene 2 DCM 40 24 - [14]
acrylate
Ccis-2-
butene-
Styrene 14 5 DCM 40 24 - [14]
diacetate
Table 3: Ring-Opening Metathesis Polymerization (ROMP) Reaction Conditions
Monomer .
Temperat . Conversi Referenc
Monomer :Catalyst Solvent Time (h)
. ure (°C) on (%) e
Ratio
Dicyclopen
, 10000:1 - 20-60 - >98 [15]
tadiene
Norbornen
100:1 DCM RT 1 - [10]
e
Cycloocten
- CcD2CI2 0-20 <1 ~100 [16]
e
Norbornen 10000:1
o ) RT - 90 [17]
e imide (with CTA)

Experimental Protocols

Protocol 1: General Procedure for Ring-Closing Metathesis (RCM)

This protocol is a general guideline for the RCM of a diene substrate.
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Materials:

e Grubbs Il catalyst

¢ Diene substrate

e Anhydrous solvent (e.g., dichloromethane or toluene)

« Inert gas supply (Nitrogen or Argon)

e Schlenk flask or similar reaction vessel

o Magnetic stirrer and stir bar

o Standard laboratory glassware for workup and purification

Procedure:

« Under an inert atmosphere, dissolve the diene substrate in the anhydrous solvent in a
Schlenk flask to the desired concentration (typically 0.1-0.5 M).

e Add the Grubbs Il catalyst (0.1-5 mol%) to the stirred solution. The solution will typically
change color upon addition of the catalyst.

 Stir the reaction mixture at the desired temperature (room temperature to 60 °C) and monitor
the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or NMR).

e Once the reaction is complete, quench the reaction by adding a few drops of ethyl vinyl ether
and stirring for 20-30 minutes.

* Remove the solvent under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel to remove the
ruthenium byproducts.

Protocol 2: General Procedure for Cross-Metathesis (CM)

This protocol outlines a general procedure for the cross-metathesis of two different olefins.
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Materials:

e Grubbs Il catalyst

e Olefin 1

e Olefin 2

e Anhydrous solvent (e.g., diethyl ether or dichloromethane)

 Inert gas supply (Nitrogen or Argon)

» Reaction vessel equipped with a condenser

o Magnetic stirrer and stir bar

» Standard laboratory glassware for workup and purification

Procedure:

 In areaction vessel under an inert atmosphere, dissolve Olefin 1 and Olefin 2 in the
anhydrous solvent. If one olefin is a gas, it can be bubbled through the solution.

e Add the Grubbs Il catalyst (1-5 mol%) to the reaction mixture.

o Heat the reaction to the desired temperature (e.g., 40 °C) and stir for the required time
(typically 6-24 hours).

» Monitor the reaction progress by an appropriate analytical method.

» Upon completion, cool the reaction to room temperature and quench with ethyl vinyl ether.

e Concentrate the reaction mixture in vacuo.

» Purify the product via flash column chromatography.

Protocol 3: General Procedure for Ring-Opening Metathesis Polymerization (ROMP)

This protocol provides a general method for the ROMP of a cyclic olefin.
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Materials:

e Grubbs Il catalyst

e Cyclic olefin monomer (e.g., norbornene or dicyclopentadiene)
e Anhydrous solvent (e.g., dichloromethane), if applicable

« Inert gas supply (Nitrogen or Argon)

» Reaction vessel

o Magnetic stirrer and stir bar

e Quenching agent (e.g., ethyl vinyl ether)

Procedure:

e Under an inert atmosphere, add the cyclic olefin monomer to the reaction vessel. If using a
solvent, dissolve the monomer in the anhydrous solvent.

e Prepare a stock solution of the Grubbs II catalyst in the reaction solvent.

« Initiate the polymerization by adding the desired amount of the catalyst solution to the
monomer. The monomer to catalyst ratio will determine the polymer's molecular weight.

« Stir the reaction mixture. The polymerization is often exothermic and may proceed rapidly.

o After the desired reaction time, terminate the polymerization by adding a quenching agent
like ethyl vinyl ether.

» Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol).

o Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum.
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Caption: Catalytic cycle of olefin metathesis using Grubbs Il catalyst.
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Caption: A typical experimental workflow for Ring-Closing Metathesis (RCM).
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Caption: Logic diagram for selecting Grubbs Il catalyst based on reaction parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Grubbs Il Catalyst
in Olefin Metathesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8389790#catalyst-loading-and-reaction-conditions-
for-grubbs-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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